(Z)-N-butyl-2-cyano-3-(2-phenylpyrimidin-5-yl)prop-2-enamide

• IUPAC Name: (Z)-N-butyl-2-cyano-3-(2-phenylpyrimidin-5-yl)prop-2-enamide
• InChI: InChI=1S/C18H18N4O/c1-2-3-9-20-18(23)16(11-19)10-14-12-21-17(22-13-14)15-7-5-4-6-8-15/h4-8,10,12-13H,2-3,9H2,1H3,(H,20,23)/b16-10-
• InChI Key: IIOGPSKAPGZZQZ-YBEGLDIGSA-N
• Canonical SMILES: CCCCNC(=O)C(=CC1=CN=C(N=C1)C2=CC=CC=C2)C#N
• Isomeric SMILES: CCCCNC(=O)/C(=C\C1=CN=C(N=C1)C2=CC=CC=C2)/C#N
• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol

Description

(Z)-N-butyl-2-cyano-3-(2-phenylpyrimidin-5-yl)prop-2-enamide, also known as BPP, is a compound that has gained attention in recent years due to its potential applications in scientific research. BPP belongs to the family of pyrimidinyl cyanobutadiene compounds and has been found to have various biochemical and physiological effects. In

Scientific Research Applications

Synthetic Applications and Chemical Properties

This compound, like many in its class, plays a significant role in synthetic chemistry, particularly in the creation of heterocyclic compounds and polymers. The versatility of acrylamide derivatives in forming polymers and as precursors in various synthetic pathways is well-documented. Acrylamide itself, a closely related compound, is widely used in polymer synthesis, with applications ranging from wastewater treatment to the production of polyacrylamide gels for electrophoresis (Friedman, 2003; Taeymans et al., 2004). The compound's reactivity and potential for various chemical transformations underscore its significance in synthetic chemistry.

Biological and Pharmaceutical Applications

The biochemical and pharmacological profiles of acrylamide derivatives are subjects of interest due to their diverse biological activities. For example, sulfinamides, compounds related to acrylamide derivatives, have been explored for their role in asymmetric synthesis, offering pathways to bioactive molecules (Philip et al., 2020). Additionally, acrylamide derivatives are studied for their antiviral, antibacterial, and antifungal properties, indicating their potential in developing new therapeutic agents (Swain et al., 2017; Carta et al., 2012).

Environmental and Health Considerations

The environmental persistence and potential health impacts of acrylamide and its derivatives have prompted studies into their occurrence, fate, and behavior in aquatic environments (Haman et al., 2015). Such research is critical for assessing the risks associated with these compounds and for developing strategies to mitigate their effects on human health and the environment.